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Compound of Interest

Compound Name: Bromocresol green (sodium salt)

Cat. No.: B10823021

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of bromocresol green
sodium salt in various solvents. The information contained herein is intended to assist
researchers, scientists, and professionals in drug development in understanding the
physicochemical properties of this compound for its effective application in laboratory and
industrial settings. This document presents quantitative solubility data, detailed experimental
methodologies for solubility determination, and visual representations of experimental
workflows and the principles governing solubility.

Quantitative Solubility Data

The solubility of bromocresol green sodium salt is a critical parameter for its use as a pH
indicator, in staining solutions, and in various assays.[1][2][3] The following table summarizes
the available quantitative data on its solubility in different solvents.
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Solvent Temperature Solubility Reference
Water Not Specified 40 mg/mL [4]
Water Not Specified 1 mg/mL [5]
N Clear solution at 0.1%
Water Not Specified [61[7]
(wiv)
Water Not Specified Soluble [819]
Ethanol Not Specified 60 mg/mL [4]
Ethanol Not Specified Very soluble [1]
-~ 0.1 g/10 mL (10
Methanol:Water (1:1) Not Specified [5]
mg/mL)
Benzene Not Specified Soluble [1]
Diethyl Ether Not Specified Very soluble [1]

Note: Discrepancies in reported solubility values may arise from differences in experimental
conditions, purity of the compound, and the specific methodology used for determination. It is
recommended to verify solubility under the specific conditions of your application.

Experimental Protocol for Solubility Determination

The following is a detailed methodology for determining the solubility of a solid compound like
bromocresol green sodium salt in a liquid solvent. This protocol is a synthesis of established
laboratory practices.[10][11][12][13][14]

Objective: To determine the saturation solubility of bromocresol green sodium salt in a given
solvent at a specific temperature.

Materials:
e Bromocresol green sodium salt (analytical grade)

e Solvent of interest (e.g., water, ethanol)

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://studylib.net/doc/8874995/bromocresol-green
https://www.sigmaaldrich.com/SG/en/product/sial/b1256
https://sorachim.com/product/bromocresol-green-sodium-salt/
https://gspchem.com/wp-content/uploads/2024/03/BROMOCRESOL-GREEN-SODIUM-SALT.pdf
https://www.carlroth.com/medias/SDB-KK18-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzk4MTF8YXBwbGljYXRpb24vcGRmfGFEWTFMMmd4T1M4NU1qQTJPRGM1TlRVeE5URTRMMU5FUWw5TFN6RTRYMFJGWDBWT0xuQmtaZ3wwZWRjNWY2NTcxMWY0ZTg1YTJjNjgzOWRiMDU3MzE0YjIyZTk1Njk1MGI1NzFhODI0ZmE2NTFhNmJkOWVkNWZj
https://www.fishersci.com/store/msds?partNumber=B9010&productDescription=BROMOCRESOL+GREEN+SOD+ACS+10G&vendorId=VN00033897&countryCode=US&language=en
https://studylib.net/doc/8874995/bromocresol-green
https://en.wikipedia.org/wiki/Bromocresol_green
https://www.sigmaaldrich.com/SG/en/product/sial/b1256
https://en.wikipedia.org/wiki/Bromocresol_green
https://en.wikipedia.org/wiki/Bromocresol_green
https://www.quora.com/How-will-you-determine-the-solubility-of-a-solid-in-a-liquid-solvent
https://www.education.com/activity/article/liquid-solubility-test/
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://edu.rsc.org/experiments/the-effect-of-temperature-on-solubility/482.article
https://webs.anokaramsey.edu/chemistry/Chem1062/Labs/Solubility/Solubility%20Curves-S13.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10823021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Analytical balance

e Volumetric flasks

o Beakers or Erlenmeyer flasks

e Magnetic stirrer and stir bars

o Constant temperature bath or hot plate with temperature control
o Calibrated thermometer or temperature probe
o Syringe filters (e.g., 0.45 um PTFE or nylon)
e Syringes

e Spectrophotometer (for analysis)

o Cuvettes

Procedure:

o Preparation of Supersaturated Solution:

o Accurately weigh an excess amount of bromocresol green sodium salt and add it to a
known volume of the solvent in a beaker or flask. The amount should be more than what is
expected to dissolve to ensure a saturated solution with excess solid.

o Place the beaker in a constant temperature bath set to the desired temperature.

o Stir the mixture vigorously using a magnetic stirrer for a prolonged period (e.g., 24-48
hours) to ensure equilibrium is reached.

o Sample Withdrawal and Filtration:

o Once equilibrium is achieved, stop stirring and allow the excess solid to settle for a short
period.
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o Carefully draw a known volume of the supernatant (the clear liquid above the solid) using
a pre-warmed syringe to prevent precipitation upon cooling.

o Immediately filter the solution through a syringe filter into a clean, pre-weighed volumetric
flask. This step is crucial to remove any undissolved solid particles.

e Quantification of Dissolved Solute:
o Accurately determine the weight of the filtered solution in the volumetric flask.

o Dilute the filtered solution with a known volume of the solvent to a concentration that falls
within the linear range of a pre-established calibration curve.

o Measure the absorbance of the diluted solution using a spectrophotometer at the
wavelength of maximum absorbance (Amax) for bromocresol green. The Amax for
bromocresol green is approximately 616-618 nm in water.[5][7]

o Use the calibration curve to determine the concentration of bromocresol green sodium salt
in the diluted sample.

» Calculation of Solubility:

o Calculate the original concentration in the saturated solution, accounting for the dilution
factor.

o Express the solubility in desired units, such as mg/mL or g/100 g of solvent.
Safety Precautions:

o Always wear appropriate personal protective equipment (PPE), including safety goggles,
gloves, and a lab coat.

e Handle all chemicals in a well-ventilated area or under a fume hood.

o Consult the Safety Data Sheet (SDS) for bromocresol green sodium salt before starting any
experimental work.[8][9][15][16][17]

Visualizations
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Experimental Workflow for Solubility Determination

The following diagram illustrates the logical steps involved in the experimental determination of
solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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